Cas no 1423026-22-5 (2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride)
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride
-
- Inchi: 1S/C7H10N2O3.ClH/c1-4-5(3-6(10)11)7(12)9(2)8-4;/h5H,3H2,1-2H3,(H,10,11);1H
- InChI Key: QMDCTRATYQYOBE-UHFFFAOYSA-N
- SMILES: C(O)(=O)CC1C(=O)N(C)N=C1C.[H]Cl
Experimental Properties
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B430625-10mg |
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride |
1423026-22-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B430625-50mg |
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride |
1423026-22-5 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B430625-100mg |
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride |
1423026-22-5 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM463723-250mg |
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride |
1423026-22-5 | 95%+ | 250mg |
$152 | 2023-02-18 | |
| Chemenu | CM463723-500mg |
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride |
1423026-22-5 | 95%+ | 500mg |
$266 | 2023-02-18 | |
| Chemenu | CM463723-1g |
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride |
1423026-22-5 | 95%+ | 1g |
$345 | 2023-02-18 | |
| Enamine | EN300-120298-0.05g |
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride |
1423026-22-5 | 95% | 0.05g |
$69.0 | 2023-07-10 | |
| Enamine | EN300-120298-0.1g |
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride |
1423026-22-5 | 95% | 0.1g |
$104.0 | 2023-07-10 | |
| Enamine | EN300-120298-0.25g |
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride |
1423026-22-5 | 95% | 0.25g |
$148.0 | 2023-07-10 | |
| Enamine | EN300-120298-0.5g |
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride |
1423026-22-5 | 95% | 0.5g |
$233.0 | 2023-07-10 |
2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride
Compound CAS No 1423026-22-5: 2-(1,3-Dimethyl-5-Oxo-4,5-Dihydro-1H-Pyrazol-4-Yl)Acetic Acid Hydrochloride
The compound with CAS No 1423026-22-5, known as 2-(1,3-Dimethyl-5-Oxo-4,5-Dihydro-1H-Pyrazol-4-Yl)Acetic Acid Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrazole ring system with specific substituents that contribute to its biological activity.
Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The presence of the hydrochloride salt form suggests that this compound may be used in pharmaceutical formulations where ionization plays a critical role in solubility and bioavailability.
The synthesis of CAS No 1423026-22-5 involves a multi-step process that includes the formation of the pyrazole ring followed by functionalization with the acetic acid group. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging advancements in catalytic methods and green chemistry principles.
In terms of applications, Acetic Acid Hydrochloride derivatives like this compound are being investigated for their potential in treating various diseases. Preclinical studies have shown promising results in inhibiting specific enzymatic activities, making it a candidate for further exploration in therapeutic development.
The structural uniqueness of CAS No 1423026-22-5 lies in its pyrazole core, which is decorated with methyl groups and an oxo substituent. These features not only enhance its stability but also contribute to its interactions with biological targets. Computational modeling has been instrumental in predicting the binding affinities and pharmacokinetic profiles of this compound.
Safety and toxicity assessments are critical for any potential drug candidate. Studies on CAS No 1423026-22-5 have focused on evaluating its acute and chronic toxicity profiles using various animal models. These studies are essential for determining the safe dosage range and potential side effects associated with its use.
In conclusion, CAS No 14230778999999999998 represents a promising compound with diverse applications in the pharmaceutical industry. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for future research and development.
1423026-22-5 (2-(1,3-dimethyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)